Cas no 5848-05-5 (4-(4-Fluorophenyl)-1H-pyrazol-5-amine)

4-(4-Fluorophenyl)-1H-pyrazol-5-amine is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structural motif, featuring a fluorophenyl group and an amine-functionalized pyrazole core, makes it a valuable intermediate for synthesizing bioactive compounds. The fluorine substitution enhances metabolic stability and binding affinity in target molecules, while the pyrazole scaffold offers versatility in heterocyclic chemistry. This compound is particularly useful in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. High purity and well-defined reactivity further contribute to its suitability for precision synthesis in medicinal chemistry applications.

4-(4-Fluorophenyl)-1H-pyrazol-5-amine structure

5848-05-5 structure

Product Name:4-(4-Fluorophenyl)-1H-pyrazol-5-amine

CAS No:5848-05-5

MF:C₉H₈FN₃

MW:177.178324699402

CID:383434

PubChem ID:24885615

Update Time:2025-05-27

4-(4-Fluorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 4-(4-Fluorophenyl)-1H-pyrazol-5-amine
- 4-(4-Fluoro-Phenyl)-2H-Pyrazo-3-Ylamine
- 5-Amino-4-(4-fluorophenyl)-1H-pyrazole
- 1H-Pyrazol-3-amine,4-(4-fluorophenyl)-
- 5-AMINO-4-(4-FLUORPHENYL)-1H-PYRAZOL
- (2E)-2-(6-methyl-1H-benzimidazol-2-yl)-3-[5-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)furan-2-yl]prop-2-enenitrile
- SMR000309617
- NCGC00245915-01
- SCHEMBL17619924
- 4-(4-Fluorophenyl)-1H-pyrazol-3-ylamine
- EN300-41377
- Z339407378
- AMY2089
- 5848-05-5
- BB 0219145
- Diisooctylphthalate
- CHEMBL1890883
- F2164-0017
- FT-0678716
- 5-Amino-4-(4-fluorophenyl)-1H-pyrazole, 97%
- MLS000731342
- 5848-04-4
- AKOS001837017
- HMS2609F15
- 1T-0013
- F11132
- MFCD06825234
- Oprea1_142545
- A915137
- 4-(4-fluorophenyl)-2H-pyrazol-3-amine
- AKOS000272868
- VITAS-BB TBB013027
- SCHEMBL3472474
- 4-(4-fluorophenyl)-1H-pyrazol-3-amine
- 1H-Pyrazol-3-amine, 4-(4-fluorophenyl)-
- 3-amino-4-(4-fluorophenyl)-1H-pyrazole
- SIXWIUJQBBANGK-UHFFFAOYSA-N
- MFCD03001202
- J-513510
- FT-0704024
- ALBB-015324
- DB-072486
- STK364480
- 3-amino-4-(4-fluorophenyl)pyrazole
- 1H-pyrazol-5-amine, 4-(4-fluorophenyl)-
- XH0583
- BBL029819
- MDL： MFCD03001202
- Inchi： 1S/C9H8FN3/c10-7-3-1-6(2-4-7)8-5-12-13-9(8)11/h1-5H,(H3,11,12,13)
- InChI Key： SIXWIUJQBBANGK-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1C=NNC=1N

Computed Properties

Exact Mass: 177.07000
Monoisotopic Mass: 177.07
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.7A^2
XLogP3: 1.6

Experimental Properties

Color/Form: NA
Density: 1.334
Melting Point: 168-172 °C
Boiling Point: 388.8°Cat760mmHg
Flash Point: 189°C
PSA: 54.70000
LogP: 2.37920

4-(4-Fluorophenyl)-1H-pyrazol-5-amine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H318
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36
Safety Instruction： S26
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R22
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

4-(4-Fluorophenyl)-1H-pyrazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	681083-1G	4-(4-Fluorophenyl)-1H-pyrazol-5-amine	5848-05-5	97%	1G	￥528.08	2022-02-24
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H32831-1g	5-Amino-4-(4-fluorophenyl)-1H-pyrazole, 97%	5848-05-5	97%	1g	￥1670.00	2023-03-01
A2B Chem LLC	AB65821-500mg	4-(4-Fluorophenyl)-1H-pyrazol-5-amine	5848-05-5	>95%	500mg	$467.00	2023-12-30
A2B Chem LLC	AB65821-1g	4-(4-Fluorophenyl)-1H-pyrazol-5-amine	5848-05-5	97%	1g	$212.00	2024-04-19